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Compound of Interest

Compound Name: 5-Fluorobenzofuroxan

Cat. No.: B1633592

In-Depth Technical Guide: 5-Fluorobenzofuroxan

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Fluorobenzofuroxan, a heterocyclic compound belonging to the benzofuroxan family, has
garnered interest within the scientific community for its potential pharmacological activities. As
with other benzofuroxan derivatives, its biological effects are believed to be linked to its
capacity to act as a nitric oxide (NO) donor. This technical guide provides a comprehensive
overview of the fundamental chemical and physical properties of 5-fluorobenzofuroxan,
detailed experimental protocols for its synthesis and characterization, and an exploration of its
proposed mechanism of action through NO-mediated signaling pathways. The information
presented herein is intended to serve as a valuable resource for researchers and professionals
engaged in the fields of medicinal chemistry, pharmacology, and drug development.

Chemical and Physical Properties

While specific experimental data for 5-fluorobenzofuroxan is not extensively available in the
public domain, the following table summarizes its known properties and data from closely
related compounds. It is important to note that some of the presented data are based on
predictions or analogous structures and should be confirmed through experimental validation.
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Property Value Citation

CAS Number 36389-16-9

Molecular Formula CeH3FN202

Molecular Weight 154.10 g/mol

Melting Point 49-50 °C

Boiling Point Not experimentally determined.

Density Not experimentally determined.
Expected to be soluble in
common organic solvents such

N as DMSO, DMF, and

Solubility ] -
chlorinated solvents. Solubility
in agueous solutions is likely to
be low.[1]
Expected to be a solid at room

Appearance

temperature.

Synthesis and Characterization
Synthesis Protocol

The synthesis of 5(6)-fluorobenzofuroxan can be achieved through the oxidation of the

corresponding o-nitroaniline.[2] The following is a generalized experimental protocol based on

common synthetic routes for benzofuroxans.

Reaction Scheme:

4-Fluoro-2-nitroaniline

Oxidizing Agent
(e.g., NaOCI, Phi(OAc)2)

> 5-Fluorobenzofuroxan
Oxidation
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Caption: General synthesis route for 5-Fluorobenzofuroxan.

Materials:

e 4-Fluoro-2-nitroaniline

e Oxidizing agent (e.g., sodium hypochlorite solution, or (diacetoxy)iodobenzene)

e Suitable solvent (e.g., dichloromethane, methanol)

e Sodium bicarbonate (or other suitable base)

e Anhydrous sodium sulfate

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

o Dissolve 4-fluoro-2-nitroaniline in a suitable solvent.

e Cool the solution in an ice bath.

e Slowly add the oxidizing agent to the cooled solution with stirring. The reaction progress
should be monitored by thin-layer chromatography (TLC).

o After the reaction is complete, quench the reaction by adding a saturated aqueous solution
of sodium bicarbonate.

o Extract the product with a suitable organic solvent (e.g., dichloromethane).

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous sodium sulfate and filter.

» Concentrate the filtrate under reduced pressure to obtain the crude product.
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 Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a gradient of hexane and ethyl acetate).

o Collect the fractions containing the desired product and evaporate the solvent to yield pure
5-fluorobenzofuroxan.

Characterization

Specific experimental NMR data for 5-fluorobenzofuroxan is not readily available. The
following are predicted chemical shifts and coupling patterns based on the analysis of
structurally similar compounds.[3][4][5][6][7][8][9][10]

IH NMR (Proton NMR):

The *H NMR spectrum of 5-fluorobenzofuroxan is expected to show three signals in the
aromatic region (typically between 7.0 and 8.5 ppm). The fluorine atom at position 5 will cause
splitting of the adjacent proton signals.

Predicted Chemical Coupling

. Multiplicity Assignment
Shift (0, ppm) Constants (J, Hz)
J(H,H) = 8-9, JH,F) =
~72-74 dd 4(5 ) HF) H-6

J(H,H) = 8-9, J(H,F) =
~76-78 ddd H-7
2-3,J(H,H) =1

~8.0-82 d JHH) =1 H-4

13C NMR (Carbon-13 NMR):

The proton-decoupled 3C NMR spectrum is predicted to display six distinct signals for the six
carbon atoms. The carbon atom attached to the fluorine will exhibit a large one-bond carbon-
fluorine coupling constant (*1JCF).
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Predicted Chemical Shift (8, ppm) Assighment
~ 110 - 115 (d, LJCF = 250-270 Hz) C-5
~115-120 C-7
~120-125 C-4
~130-135 C-6

~ 145 - 150 C-3a

~ 150 - 155 C-7a

The IR spectrum of 5-fluorobenzofuroxan is expected to show characteristic absorption
bands for the aromatic C-H, C=C, C-F, and N-O functional groups.[11][12][13][14]

Wavenumber (cm~12) Intensity Assignment

3100 - 3000 Medium Aromatic C-H stretching
1620 - 1580 Medium C=C aromatic ring stretching
1540 - 1480 Strong N-O asymmetric stretching
1400 - 1300 Strong N-O symmetric stretching
1250 - 1150 Strong C-F stretching

The mass spectrum of 5-fluorobenzofuroxan obtained by electron ionization (El) is expected

to show a prominent molecular ion peak (M*) at m/z = 154.[15][16][17][18][19] Fragmentation

would likely involve the loss of NO, NOz, and other small neutral molecules.

m/z Proposed Fragment lon

154 [CeH3FN202]* (M*)

124 [CeH3FN20]*

108 [CeH3FO]*

95 [CsHsF]*
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Biological Activity and Signaling Pathway

Benzofuroxan derivatives are recognized as a class of nitric oxide (NO)-releasing prodrugs.[20]
[21][22][23][24] The release of NO is a key event in their biological activity and is thought to be
initiated by the reaction with intracellular thiols, such as glutathione (GSH).

Proposed Mechanism of NO Release

The proposed mechanism involves the nucleophilic attack of a thiol on the furoxan ring, leading
to ring-opening and subsequent release of nitric oxide.

Intracellular Environment

Thiol (e.g., GSH) \L

Nucleophilic Attack Thiol Adduct Ring Opening & Decomposition > Nitric Oxide (NO)
> (Unstable)

5-Fluorobenzofuroxan

Click to download full resolution via product page

Caption: Proposed thiol-mediated nitric oxide release from 5-fluorobenzofuroxan.

Downstream Signaling Pathway of Nitric Oxide

Once released, nitric oxide can diffuse across cell membranes and activate various
downstream signaling pathways. A primary target of NO is soluble guanylate cyclase (sGC).[25]
[26][27]
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Caption: Downstream signaling cascade initiated by nitric oxide.

The activation of sGC by NO leads to the conversion of guanosine triphosphate (GTP) to cyclic

guanosine monophosphate (cGMP). Elevated levels of cGMP, in turn, activate protein kinase G

(PKG), which then phosphorylates various downstream target proteins, resulting in a wide

range of physiological responses, including vasodilation, neurotransmission, and modulation of
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inflammatory and apoptotic pathways. The specific cellular outcomes will depend on the cell
type and the broader physiological context.

Conclusion

5-Fluorobenzofuroxan represents a promising scaffold for the development of novel
therapeutic agents, primarily through its ability to release nitric oxide. This guide has
summarized the available chemical and physical data, provided a general framework for its
synthesis and characterization, and outlined its likely mechanism of action. Further
experimental work is necessary to fully elucidate its properties and biological activity, which will
be crucial for advancing its potential applications in drug discovery and development.
Researchers are encouraged to use the information provided as a foundation for their own
investigations into this intriguing class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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